3-chloro-N-(3-{[(tetrahydro-2-furanylmethyl)amino]carbonyl}phenyl)-1-benzothiophene-2-carboxamide

• Molecular Formula: C21H19ClN2O3S
• Molecular Weight: 414.9 g/mol
• IUPAC Name: 3-chloro-N-[3-(oxolan-2-ylmethylcarbamoyl)phenyl]-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C21H19ClN2O3S/c22-18-16-8-1-2-9-17(16)28-19(18)21(26)24-14-6-3-5-13(11-14)20(25)23-12-15-7-4-10-27-15/h1-3,5-6,8-9,11,15H,4,7,10,12H2,(H,23,25)(H,24,26)
• InChI Key: USJLKZCURJXTOG-UHFFFAOYSA-N
• SMILES: C1CC(OC1)CNC(=O)C2=CC(=CC=C2)NC(=O)C3=C(C4=CC=CC=C4S3)Cl

Description

The compound 3-chloro-N-(3-{[(tetrahydro-2-furanylmethyl)amino]carbonyl}phenyl)-1-benzothiophene-2-carboxamide is a synthetic organic compound that has gained significant attention in scientific research due to its potential therapeutic applications. The compound is commonly referred to as 'Compound X' in scientific literature.

Mechanism of Action

The mechanism of action of Compound X involves the inhibition of specific molecular pathways that are involved in the development and progression of diseases. In cancer, Compound X inhibits the growth of cancer cells by inhibiting the activity of specific enzymes such as cyclin-dependent kinases. In inflammation, Compound X inhibits the production of pro-inflammatory cytokines by inhibiting the activity of specific transcription factors such as NF-κB. In neurodegenerative disorders, Compound X reduces oxidative stress and inflammation by activating specific antioxidant enzymes such as superoxide dismutase.
Biochemical and Physiological Effects:
Compound X has been shown to have various biochemical and physiological effects in scientific research. In cancer, Compound X has been shown to induce cell cycle arrest and apoptosis in cancer cells. In inflammation, Compound X has been shown to reduce the production of pro-inflammatory cytokines and increase the production of anti-inflammatory cytokines. In neurodegenerative disorders, Compound X has been shown to reduce oxidative stress and inflammation and improve cognitive function.

Advantages and Limitations for Lab Experiments

The advantages of using Compound X in lab experiments include its high potency and specificity towards specific molecular pathways, its ability to inhibit the growth of cancer cells, and its neuroprotective effects. The limitations of using Compound X in lab experiments include its potential toxicity and the need for further studies to determine its safety and efficacy in humans.

Future Directions

There are several future directions for the scientific research of Compound X. These include further studies to determine its safety and efficacy in humans, the development of more efficient synthesis methods, the identification of new therapeutic applications, and the development of new analogs with improved potency and specificity towards specific molecular pathways.
Conclusion:
Compound X is a synthetic organic compound that has gained significant attention in scientific research due to its potential therapeutic applications in various diseases such as cancer, inflammation, and neurodegenerative disorders. The synthesis of Compound X involves a multi-step process that includes the use of various reagents and solvents. The mechanism of action of Compound X involves the inhibition of specific molecular pathways that are involved in the development and progression of diseases. Compound X has various biochemical and physiological effects in scientific research, and its advantages and limitations for lab experiments have been identified. There are several future directions for the scientific research of Compound X, which include further studies to determine its safety and efficacy in humans and the development of new analogs with improved potency and specificity towards specific molecular pathways.

Synthesis Methods

The synthesis of Compound X involves a multi-step process that includes the use of various reagents and solvents. The first step involves the synthesis of 3-chloro-1-benzothiophene-2-carboxylic acid, which is then converted to the corresponding acid chloride using thionyl chloride. The acid chloride is then reacted with 3-aminobenzamide in the presence of triethylamine to obtain the intermediate product. The intermediate product is then reacted with tetrahydro-2-furanylmethylamine and chloroformate to obtain the final product, Compound X.

Scientific Research Applications

Compound X has been extensively studied for its potential therapeutic applications in various diseases such as cancer, inflammation, and neurodegenerative disorders. In cancer, Compound X has shown promising results in inhibiting the growth of cancer cells by targeting specific molecular pathways. In inflammation, Compound X has shown anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. In neurodegenerative disorders, Compound X has shown neuroprotective effects by reducing oxidative stress and inflammation.